Cas no 200504-48-9 (2-(3,4-difluoro-phenyl)-n-hydroxy-acetamidine)
200504-48-9 structure
Product Name:2-(3,4-difluoro-phenyl)-n-hydroxy-acetamidine
CAS No:200504-48-9
MF:C8H8F2N2O
MW:186.158728599548
CID:908915
PubChem ID:4158722
Update Time:2025-04-19
2-(3,4-difluoro-phenyl)-n-hydroxy-acetamidine Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,4-difluoro-phenyl)-n-hydroxy-acetamidine
- 2-(3,4-difluorophenyl)-N'-hydroxyethanimidamide
- BENZENEETHANIMIDAMIDE,3,4-DIFLUORO-N-HYDROXY-
- 2-(3,4-DIFLUORO-PHENYL)-N-HYDROXY-ACETIMIDAMIDE
- 3,4-Difluorobenzylamidoxime
- 2-(3,4-Difluorophenyl)-N-(hydroxy)acetamidine
- 200504-48-9
- MFCD09842236
- 2-(3,4-Difluorophenyl)-N-hydroxyacetimidamide
- DTXSID90400075
-
- MDL: MFCD07776339
- Inchi: 1S/C8H8F2N2O/c9-6-2-1-5(3-7(6)10)4-8(11)12-13/h1-3,13H,4H2,(H2,11,12)
- InChI Key: DCWILVWGXRCHHR-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)CC(=NO)N)F
Computed Properties
- Exact Mass: 186.06000
- Monoisotopic Mass: 186.06
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.6A^2
- XLogP3: 1.2
Experimental Properties
- PSA: 56.11000
- LogP: 1.95400
2-(3,4-difluoro-phenyl)-n-hydroxy-acetamidine Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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